Cas no 64030-43-9 (L-Prolinanilide)

• Product Name: L-Prolinanilide
• CAS No: 64030-43-9
• MF: C₁₁H₁₄N₂O
• MW: 190.2417
• MDL: MFCD08276245
• CID: 500122
• PubChem ID: 6552381
• Update Time: 2025-05-25

L-Prolinanilide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,N-phenyl-, (2S)-
• L-Prolinanilide
• (2S)-N-phenylpyrrolidine-2-carboxamide
• (S)‐N‐PHENYL‐2‐PYRROLIDINECARBOXAMIDE
• (S)-2-(phenylaminocarbonyl)pyrrolidine
• (S)-N-Phenyl-2-pyrrolidinecarboxamide
• (S)-N-phenylpyrrolidine-2-carboxamide
• (S)-N-phenyl-pyrrolidine-2-carboxamide
• (S)-pyrrolidine-2-carboxylic acid phenylamide
• <small>L<
• AC1O6IGN
• AG-G-39511
• aniline prolinamide
• CTK5C0504
• L-proline anilide
• L-proline phenylamide
• P67213
• SureCN2392383
• (s)-prolineanilide
• H-Pro-NHPh
• N-Phenyl-L-prolinamide
• NRXYBKZDRCXDOD-JTQLQIEISA-N
• (s)-(+)-2-phenylaminocarbonylpyrrolidine
• P2430
• 2-Pyrrolidinecarboxamide, N-phenyl-, (2S)-
• DS-019362
• 64030-43-9
• F20858
• FS-2008
• EN300-103141
• MFCD08276245
• AKOS010392507
• DTXSID90424913
• CS-0149873
• DB-210914
• SCHEMBL2392383

• MDL： MFCD08276245
• Inchi： 1S/C11H14N2O/c14-11(10-7-4-8-12-10)13-9-5-2-1-3-6-9/h1-3,5-6,10,12H,4,7-8H2,(H,13,14)/t10-/m0/s1
• InChI Key： NRXYBKZDRCXDOD-JTQLQIEISA-N
• SMILES： O=C([C@]1([H])C([H])([H])C([H])([H])C([H])([H])N1[H])N([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 1.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 76.0 to 80.0 deg-C
• Boiling Point: 399.3±35.0 °C at 760 mmHg
• Flash Point: 175.7±26.1 °C
• Refractive Index: 1.595
• PSA: 41.13
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

L-Prolinanilide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents
• Catalysts and Inorganic Chemicals Catalysts

Additional information on L-Prolinanilide

Recent Advances in L-Prolinanilide (CAS 64030-43-9) Research: A Comprehensive Review

L-Prolinanilide (CAS 64030-43-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its proline-derived anilide structure, has been the subject of numerous studies aimed at exploring its pharmacological activities, synthesis methods, and mechanisms of action. The following sections provide a detailed overview of the latest research findings related to L-Prolinanilide, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of L-Prolinanilide derivatives to enhance their bioactivity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the anilide moiety of L-Prolinanilide could significantly improve its binding affinity to target proteins, particularly those involved in neurodegenerative diseases. The researchers utilized computational modeling and high-throughput screening to identify the most promising derivatives, which exhibited enhanced inhibitory effects on key enzymes such as monoamine oxidase B (MAO-B).

In addition to its potential in neurodegenerative disorders, L-Prolinanilide has also been investigated for its anti-inflammatory and analgesic properties. A recent preclinical study published in European Journal of Pharmacology reported that L-Prolinanilide derivatives exhibited potent anti-inflammatory effects in animal models of rheumatoid arthritis. The study attributed these effects to the compound's ability to modulate the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. These findings suggest that L-Prolinanilide could serve as a promising lead compound for the development of novel anti-inflammatory drugs.

Another area of interest is the role of L-Prolinanilide in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as an inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The researchers synthesized a series of L-Prolinanilide analogs and evaluated their cytotoxic effects on various cancer cell lines. The results indicated that certain analogs exhibited selective toxicity toward cancer cells while sparing normal cells, highlighting their potential as targeted anticancer agents.

Despite these promising findings, challenges remain in the clinical translation of L-Prolinanilide-based therapies. Issues such as poor solubility, metabolic instability, and off-target effects need to be addressed through further structural optimization and formulation development. Recent advances in drug delivery systems, such as nanoparticle-based carriers, offer potential solutions to these challenges. For instance, a 2023 study in International Journal of Pharmaceutics demonstrated that encapsulating L-Prolinanilide in polymeric nanoparticles significantly improved its bioavailability and therapeutic efficacy in vivo.

In conclusion, L-Prolinanilide (CAS 64030-43-9) represents a versatile scaffold with broad applications in drug discovery. Its potential in treating neurodegenerative diseases, inflammatory conditions, and cancer underscores the need for continued research and development. Future studies should focus on optimizing its pharmacokinetic properties, elucidating its mechanisms of action, and evaluating its safety and efficacy in clinical trials. By addressing these challenges, L-Prolinanilide could pave the way for the development of next-generation therapeutics.